Cas no 21436-52-2 (1-Bromohexadecan-2-one)

• Product Name: 1-Bromohexadecan-2-one
• CAS No: 21436-52-2
• MF: C₁₆H₃₁BrO
• MW: 319.320744752884
• MDL: MFCD07777089
• CID: 88270
• PubChem ID: 14843414
• Update Time: 2025-05-20

1-Bromohexadecan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromohexadecan-2-one
• 1-Bromo-2-hexadecanone
• 1-bromo-hexadecan-2-one
• 2-Hexadecanone,1-bromo
• AS-78306
• DTXSID50564627
• MFCD07777089
• A879096
• 21436-52-2
• 1-bromohexadecane-2-one
• SCHEMBL755005
• AKOS016000675

• MDL： MFCD07777089
• Inchi： 1S/C16H31BrO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16(18)15-17/h2-15H2,1H3
• InChI Key： ICZYLTOWIBJLIK-UHFFFAOYSA-N
• SMILES： BrCC(CCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 318.15600
• Monoisotopic Mass: 318.15583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.054
• Melting Point: 54-59℃
• Boiling Point: 369.2°C at 760 mmHg
• Refractive Index: 1.466
• PSA: 17.07000
• LogP: 6.04160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-Bromohexadecan-2-one

1-Bromohexadecan-2-one: A Comprehensive Overview

1-Bromohexadecan-2-one (CAS No. 21436-52-2) is a unique organic compound that has garnered attention in various scientific and industrial applications. This compound, characterized by its brominated ketone structure, exhibits distinct chemical properties that make it valuable in fields such as materials science, pharmaceuticals, and advanced manufacturing. In this article, we will delve into the structural features, synthesis methods, applications, and recent advancements related to 1-Bromohexadecan-2-one, providing a comprehensive understanding of its significance in modern chemistry.

The molecular structure of 1-Bromohexadecan-2-one consists of a hexadecane backbone with a bromine atom attached at the first carbon and a ketone group at the second carbon. This arrangement imparts unique reactivity and stability to the molecule. Recent studies have highlighted its potential as a precursor for the synthesis of advanced materials, such as polymers and surfactants. Researchers have explored its ability to undergo various transformations, including nucleophilic substitutions and condensation reactions, which are pivotal in organic synthesis.

One of the most notable aspects of 1-Bromohexadecan-2-one is its role in the development of functional materials. For instance, its use in creating amphiphilic molecules has opened new avenues in drug delivery systems. These systems leverage the compound's hydrophobic and hydrophilic properties to encapsulate and release drugs efficiently. Additionally, its application in the formulation of biocompatible polymers has been explored, showcasing its versatility in biomedical engineering.

Recent advancements in green chemistry have also brought 1-Bromohexadecan-2-one into focus. Scientists are investigating sustainable methods for its synthesis, aiming to reduce environmental impact while maintaining high yields. One promising approach involves the use of enzymatic catalysis, which not only enhances reaction efficiency but also minimizes the use of hazardous solvents. This shift toward eco-friendly practices aligns with global efforts to promote sustainable industrial processes.

In terms of industrial applications, 1-Bromohexadecan-2-one has found utility in the production of specialty chemicals. Its ability to act as an intermediate in the synthesis of complex organic molecules makes it indispensable in fine chemical manufacturing. Furthermore, its role in the development of high-performance lubricants has been recognized, particularly due to its thermal stability and friction-reducing properties.

The study of 1-Bromohexadecan-2-one also extends to its interaction with biological systems. Researchers have examined its cytotoxicity and biodegradability, which are critical factors for its safe application in biomedical contexts. Preliminary findings suggest that while it exhibits moderate cytotoxicity under certain conditions, its biodegradability is favorable, indicating potential for eco-friendly applications.

From a structural perspective, 1-Bromohexadecan-2-one serves as an excellent model compound for studying ketone reactivity under various conditions. Its long hydrocarbon chain provides a platform for exploring chain-length effects on chemical behavior. Recent computational studies have provided insights into its electronic structure and reactivity patterns, offering valuable data for predictive modeling in organic chemistry.

In conclusion, 1-Bromohexadecan-2-one (CAS No. 21436-52-2) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and adaptability make it a subject of ongoing research interest. As advancements continue to unfold, this compound is poised to play an even greater role in shaping innovative solutions across industries.